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Compound of Interest

Compound Name: 5-Hydroxy-2-iodobenzoic acid

Cat. No.: B1302134

Technical Support Center: 5-Hydroxy-2-
iodobenzoic Acid

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 5-Hydroxy-2-iodobenzoic acid.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 5-Hydroxy-2-iodobenzoic acid?

Al: 5-Hydroxy-2-iodobenzoic acid is classified as a hazardous substance. The primary
hazards include causing skin irritation, serious eye irritation, and potential respiratory irritation.
[1][2] It is harmful if swallowed.[3] Some related compounds are noted to cause severe skin
burns and eye damage.

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: To ensure safety, appropriate PPE must be worn. This includes chemical safety goggles or
eyeglasses that meet OSHA and European standards, protective gloves, and a lab coat or
other protective clothing to prevent skin exposure.[4][5] When there is a risk of dust generation,
a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[4][5]

Q3: What are the proper storage conditions for 5-Hydroxy-2-iodobenzoic acid?
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A3: The compound should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[4][5] It should be kept away from incompatible substances such as strong
oxidizing agents and strong bases.[4] Some related compounds are also sensitive to light and
moisture and should be handled and stored under an inert gas.

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately flush the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing and shoes.[4] For eye contact,
immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4] In both cases, seek medical attention.[4]

Q5: How should | handle a spill of 5-Hydroxy-2-iodobenzoic acid?

A5: In the event of a spill, ensure adequate ventilation and wear appropriate personal
protective equipment. Avoid generating dust.[4] Carefully sweep up the spilled material and
place it into a suitable, closed container for disposal.[5][6] The affected area should then be
cleaned.

Q6: What are the known chemical incompatibilities of this compound?

A6: 5-Hydroxy-2-iodobenzoic acid is incompatible with strong oxidizing agents and strong
bases.[4] Contact with these substances should be avoided to prevent potentially hazardous
reactions.

Troubleshooting Guide

Problem: | observe discoloration of the 5-Hydroxy-2-iodobenzoic acid powder.

» Possible Cause: The compound may have been exposed to light or moisture, as related
compounds are known to be sensitive to these conditions.

e Solution: Ensure the compound is stored in a tightly sealed, opaque container in a dry
environment. If possible, store under an inert atmosphere. Discolored material may be
degraded and should be handled with caution and potentially re-analyzed for purity before
use.
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Problem: | am experiencing irritation despite wearing gloves.

» Possible Cause: The type of glove material may not be sufficiently resistant to the
compound, or the gloves may have been contaminated.

e Solution: Review the manufacturer's recommendations for glove selection. Ensure you are
using gloves with an appropriate breakthrough time for this chemical. Always inspect gloves
for any signs of degradation or perforation before use and practice proper glove removal
techniques to avoid contaminating your hands.

Quantitative Data Summary

Property Value Source
Melting Point 197 -198 °C [4]
Boiling Point 371 °C [4]
Molecular Formula C7H5I03 [1]
Molecular Weight 264.02 g/mol [1]
Vapor Density 9.1 [4]

Experimental Protocols

General Handling Protocol:
o Before handling, review the Safety Data Sheet (SDS).
o Work in a well-ventilated area, preferably a chemical fume hood.[4]

» Don appropriate Personal Protective Equipment (PPE): chemical safety goggles, gloves, and
a lab coat.[4][6]

e Weigh the compound carefully to minimize dust generation.[4]
o After handling, wash hands and any exposed skin thoroughly.[4][7]

o Clean the work area and properly dispose of any waste.
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First Aid Protocol for Ingestion:

« If the person is conscious and alert, have them rinse their mouth and drink 2-4 cupfuls of
milk or water.[4]

e Do NOT induce vomiting.[4]

o Seek immediate medical attention.[4]

Emergency
Administer First Aid Seek Medical Attention
Preparation Handling Post-Handling
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Click to download full resolution via product page

Caption: Logical workflow for handling 5-Hydroxy-2-iodobenzoic acid.
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Caption: Workflow for responding to a spill of 5-Hydroxy-2-iodobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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